6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)imidazo[1,2-A]pyrimidine

• IUPAC Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-15-10-14-5-6-16(10)8-9/h5-8H,1-4H3
• InChI Key: VZJUKPQNWSRILH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN3C=CN=C3N=C2
• Molecular Formula: C12H16BN3O2
• Molecular Weight: 245.09 g/mol
• CAS No.: 2018362-18-8

Description

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine is a boronic ester derivative of the imidazo[1,2-a]pyrimidine scaffold. Its structure features a pinacol boronate group at the 6-position of the fused bicyclic heterocycle. This compound is primarily used as a key intermediate in Suzuki-Miyaura cross-coupling reactions for synthesizing pharmaceuticals and agrochemicals . The boronate group enables efficient coupling with aryl/heteroaryl halides under palladium catalysis, facilitating the construction of complex biaryl systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(4,4,5,5-Tetram

Comparison with Similar Compounds

Core Heterocycle Variations

Compound Name	Core Structure	Substituent Position	Key Properties/Applications
Target Compound	Imidazo[1,2-a]pyrimidine	6-position	Suzuki coupling intermediate; potential CNS drug precursor
6-(Pinacolatoboryl)imidazo[1,5-a]pyridine	Imidazo[1,5-a]pyridine	6-position	Higher lipophilicity; used in kinase inhibitor synthesis
3-Cyano-6-(pinacolatoboryl)imidazo[1,2-a]pyridine	Imidazo[1,2-a]pyridine	6-position	Electron-withdrawing cyano group enhances reactivity in couplings
6-(Pinacolatoboryl)imidazo[1,2-b]pyridazine	Imidazo[1,2-b]pyridazine	6-position	Broader π-conjugation; explored in PET radiotracer development

Key Differences :

• Electronic Effects : The imidazo[1,2-a]pyrimidine core (target) has a pyrimidine ring, offering two nitrogen atoms that increase electron deficiency compared to pyridine-based analogs (e.g., imidazo[1,2-a]pyridine). This enhances electrophilic reactivity in cross-couplings .
• Bioactivity : Imidazo[1,2-a]pyrimidines exhibit neuroleptic and antihypertensive properties, whereas imidazo[1,2-b]pyridazines are prioritized in oncology (e.g., kinase inhibitors) .

Substituent and Functional Group Variations

Compound Name	Functional Group	Molecular Weight	Purity/Stability
Target Compound	Pinacol boronate	269.11 g/mol	≥97% purity; stable at 2–8°C
Methyl 3-(pinacolatoboryl)imidazo[1,2-a]pyridine-7-carboxylate	Ester + boronate	299.14 g/mol	Hydrolysis-sensitive ester group
N-(3-Methoxybenzyl)-6-(pinacolatoboryl)imidazo[1,2-a]pyridine-2-carboxamide	Amide + boronate	407.26 g/mol	Enhanced solubility; prodrug potential

Key Differences :

• Reactivity : Carboxylic esters (e.g., methyl carboxylate) and amides reduce boronate reactivity due to steric hindrance, whereas the target compound’s unsubstituted core allows faster coupling kinetics .
• Stability: Electron-withdrawing groups (e.g., cyano) stabilize the boronate group against protodeboronation, but the target compound requires strict moisture control .

Pharmacological Potential Comparison

Compound Class	Biological Targets	Example Activity
Imidazo[1,2-a]pyrimidines	Notch signaling, GABA receptors	Anxiolytic, neuroleptic
Imidazo[1,2-a]pyridines	Kinases (e.g., Tropomyosin receptor kinase)	Anticancer, neurotrophic
Imidazo[1,2-b]pyridazines	PI3K/mTOR pathways	Antiproliferative

Target Compound’s Edge: The pyrimidine ring’s dual nitrogen atoms improve binding to ATP pockets in kinase targets compared to monocyclic analogs. However, imidazo[1,2-b]pyridazines show superior blood-brain barrier penetration due to reduced polarity .

Comparison with Analogs :

• Imidazo[1,5-a]pyridine derivatives require harsher conditions (e.g., microwave-assisted coupling) due to lower inherent reactivity .
• Carboxylate/amide-substituted analogs need post-functionalization steps, increasing synthetic complexity .